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Compound of Interest

Compound Name: PF-514273

Cat. No.: B1679703 Get Quote

For researchers, scientists, and drug development professionals, adherence to proper chemical

disposal protocols is a cornerstone of laboratory safety and environmental responsibility. This

guide provides essential, step-by-step procedures for the safe and compliant disposal of PF-
514273, a selective CB1 receptor antagonist. Following these procedures is critical for

minimizing health risks and ensuring regulatory compliance.

PF-514273 presents specific hazards that necessitate careful handling during the disposal

process. It is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Therefore, it is imperative that this compound and its containers are disposed of

through an approved waste disposal plant and are not allowed to enter the environment.[1]

Chemical and Physical Properties
A summary of the key quantitative data for PF-514273 is provided below for easy reference.
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Property Value

Molecular Formula C21H17Cl2F2N3O2

Molecular Weight 452.28 g/mol [2][3]

Purity >98%[2]

Solubility
Soluble to 100 mM in DMSO and to 50 mM in

ethanol[2]

Storage Temperature -20°C

Appearance White to beige powder

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe collection, storage, and

disposal of PF-514273 waste.

Personal Protective Equipment (PPE)
Before beginning any waste handling procedures, ensure you are wearing the appropriate

personal protective equipment. This includes:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Chemical-resistant protective gloves.

Body Protection: An impervious laboratory coat.

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form, to avoid inhalation.[1]

Work should be conducted in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation exposure.[4]

Waste Segregation and Collection
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Proper segregation of chemical waste is crucial to prevent accidental reactions and ensure

compliant disposal.

Solid Waste:

Collect unused or expired PF-514273 powder, as well as contaminated disposable

materials (e.g., weigh boats, contaminated gloves, absorbent pads), in a designated, leak-

proof container.

This container should be clearly labeled as "Hazardous Waste" and include the full

chemical name: "PF-514273."

Liquid Waste:

Solutions containing PF-514273 should be collected in a separate, compatible, and clearly

labeled liquid waste container.

Do not mix this waste with other solvent waste streams unless permitted by your

institution's Environmental Health and Safety (EHS) department. The label should indicate

"Hazardous Waste" and list all chemical components, including solvents and an estimated

concentration of PF-514273.

Sharps Waste:

Any needles or syringes used to handle solutions of PF-514273 must be disposed of in a

designated sharps container. If the syringe contains residual liquid, it should be treated as

hazardous chemical waste and disposed of in a special bulk waste container, not a

standard sharps container.[5]

Waste Container Labeling and Storage
Accurate labeling and proper storage are critical for safety and regulatory compliance.

Labeling: All waste containers must be clearly and accurately labeled with "Hazardous

Waste," the full chemical name ("PF-514273"), and any other components in the container.

Condition: Ensure all waste containers are in good condition, free from leaks or external

contamination, and are kept securely closed except when adding waste.
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Storage: Store sealed waste containers in a designated and secure satellite accumulation

area, away from incompatible materials, until they are ready for pickup.

Final Disposal
Professional Disposal: The final disposal of PF-514273 waste must be conducted through an

approved and licensed waste disposal service.[1] Never dispose of PF-514273 down the

drain or in the regular trash.[6]

Institutional Procedures: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for your hazardous waste. Provide them with the necessary

documentation, including the Safety Data Sheet (SDS) for PF-514273.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of PF-514273.
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Caption: Logical workflow for the proper disposal of PF-514273.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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